Cas no 2171678-01-4 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid)

2-({1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid is a specialized amino acid derivative designed for peptide synthesis applications. Its structure incorporates an Fmoc-protected amino group and a cyclopropyl moiety, offering steric hindrance that can influence peptide conformation and stability. The 4-methylhexanoic acid segment enhances lipophilicity, making it suitable for modifying peptide solubility and membrane permeability. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where the Fmoc group provides orthogonal protection for selective deprotection. Its unique design supports the development of constrained peptides with tailored physicochemical properties, facilitating research in medicinal chemistry and bioconjugation.
2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid structure
2171678-01-4 structure
Product Name:2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid
CAS No:2171678-01-4
MF:C27H32N2O5
MW:464.553387641907
CID:6585659
PubChem ID:165804197
Update Time:2025-06-29

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid
    • 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
    • 2171678-01-4
    • EN300-1524126
    • Inchi: 1S/C27H32N2O5/c1-3-17(2)14-23(24(30)31)29-25(32)27(12-13-27)16-28-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
    • InChI Key: FIXMXBHLSPVOHQ-UHFFFAOYSA-N
    • SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C(=O)O)CC(C)CC

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 729
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1524126-0.05g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1524126-0.1g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1524126-0.25g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1524126-0.5g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1524126-1.0g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
1g
$3368.0 2023-06-05
Enamine
EN300-1524126-2.5g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1524126-5.0g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
5g
$9769.0 2023-06-05
Enamine
EN300-1524126-10.0g
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
10g
$14487.0 2023-06-05
Enamine
EN300-1524126-50mg
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
50mg
$2829.0 2023-09-26
Enamine
EN300-1524126-100mg
2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-4-methylhexanoic acid
2171678-01-4
100mg
$2963.0 2023-09-26

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid Related Literature

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid (CAS No. 2171678-01-4)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid (CAS No. 2171678-01-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal and high stability under various reaction conditions. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex peptides and proteins.

The methylcyclopropyl moiety in the structure adds a level of complexity and rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. This feature is particularly important in the design of drugs that require specific binding to receptors or enzymes, as it can enhance the selectivity and potency of the compound.

Recent studies have highlighted the potential of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a protease inhibitor. Proteases are key enzymes involved in numerous physiological processes, including cell signaling, protein degradation, and immune responses. Inhibiting specific proteases can be a valuable strategy for treating diseases such as cancer, viral infections, and neurodegenerative disorders.

In addition to its potential as a protease inhibitor, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses effectively can have significant therapeutic benefits. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

The formamido functional group in the compound plays a crucial role in its biological activity. Formamides are known for their ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to its target. This property is particularly advantageous in designing drugs that need to interact with specific protein pockets or active sites.

Furthermore, the 4-methylhexanoic acid portion of the molecule contributes to its overall solubility and pharmacokinetic properties. The presence of a carboxylic acid group can improve water solubility, which is essential for effective drug delivery and absorption. Additionally, the methyl substitution on the hexanoic acid chain can influence the lipophilicity of the compound, affecting its ability to cross biological membranes and reach target tissues.

Clinical trials involving 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-4-methylhexanoic acid (CAS No. 2171678-01-4) represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications. Ongoing research continues to explore its properties and optimize its use in clinical settings, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk